Cas no 916330-45-5 (4-PYRIMIDINAMINE, 2-CHLORO-6-METHYL-5-NITRO-N-2-PROPYN-1-YL-)

• Product Name: 4-PYRIMIDINAMINE, 2-CHLORO-6-METHYL-5-NITRO-N-2-PROPYN-1-YL-
• CAS No: 916330-45-5
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• CID: 3320389
• Update Time: 2025-03-15

4-PYRIMIDINAMINE, 2-CHLORO-6-METHYL-5-NITRO-N-2-PROPYN-1-YL- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIMIDINAMINE, 2-CHLORO-6-METHYL-5-NITRO-N-2-PROPYN-1-YL-

• Inchi： 1S/C8H7ClN4O2/c1-3-4-10-7-6(13(14)15)5(2)11-8(9)12-7/h1H,4H2,2H3,(H,10,11,12)
• InChI Key： OYHDZAVQDVRLEX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=C([N+]([O-])=O)C(NCC#C)=N1

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Melting Point: 92-93 °C(Solv: heptane (142-82-5))
• Boiling Point: 431.7±45.0 °C(Predicted)
• pka: -0.27±0.10(Predicted)